Cas no 1781241-47-1 (tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate)

Tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate is a synthetic intermediate with significant utility in pharmaceutical and organic chemistry. Its structure features a fluorophenyl-substituted oxazolidinone core linked to a Boc-protected piperazine moiety, enhancing its versatility in drug design. The compound is particularly valuable for constructing bioactive molecules due to its stability, reactivity, and compatibility with diverse synthetic routes. The presence of the Boc group allows for selective deprotection, facilitating further functionalization. Its well-defined stereochemistry and purity make it suitable for research in antimicrobial and CNS-targeted drug development. This intermediate is commonly employed in medicinal chemistry for scaffold modification and lead optimization.

tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate structure

1781241-47-1 structure

Product Name:tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate

CAS No:1781241-47-1

MF:

MW:

CID:4613625

Update Time:2025-10-31

tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate

tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC210100-500mg	tert-Butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1		500mg	£515.00	2024-07-20
TRC	T112660-50mg	tert-Butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1		50mg	$ 390.00	2022-06-03
TRC	T112660-100mg	tert-Butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1		100mg	$ 640.00	2022-06-03
Key Organics Ltd	LE-0733-1MG	tert-butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1	>95%	1mg	£37.00	2023-09-07
Key Organics Ltd	LE-0733-5MG	tert-butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1	>95%	5mg	£46.00	2023-09-07
Key Organics Ltd	LE-0733-10MG	tert-butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1	>95%	10mg	£63.00	2023-09-07
Key Organics Ltd	LE-0733-0.5G	tert-butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1	>95%	0.5g	£385.00	2023-09-07
Key Organics Ltd	LE-0733-1G	tert-butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1	>95%	1g	£605.00	2023-09-07
Key Organics Ltd	LE-0733-5G	tert-butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1	>95%	5g	£2723.00	2023-09-07
Key Organics Ltd	LE-0733-10G	tert-butyl 4-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}piperazine-1-carboxylate	1781241-47-1	>95%	10g	£4840.00	2023-09-07

tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate

tert-Butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate (CAS No. 1781241-47-1) is a highly specialized chemical entity with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a piperazine ring, an oxazolidinone moiety, and a tert-butyl ester group. The presence of these functional groups makes it a versatile building block for constructing bioactive molecules.

Recent studies have highlighted the importance of tert-butyl esters in protecting carboxylic acids during multi-step synthesis processes. The tert-butyl group is particularly advantageous due to its stability under various reaction conditions and its ease of removal under acidic or enzymatic cleavage. This property has made the compound a valuable intermediate in the synthesis of peptide analogs and other bioactive agents.

The oxazolidinone ring in the molecule is another key feature, as it is commonly found in beta-lactam antibiotics and other therapeutic agents. The 2-oxo group within the oxazolidinone moiety contributes to the compound's reactivity, enabling it to participate in various condensation reactions. Researchers have explored the use of this compound in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents.

The piperazine ring is a six-membered amine-containing structure that is widely used in drug design due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a methyl group linked to the oxazolidinone moiety, creating a unique structural arrangement that enhances its potential for binding to specific protein targets.

Recent advancements in medicinal chemistry have emphasized the importance of fluorinated aromatic rings in improving the pharmacokinetic properties of drugs. The 4-fluorophenyl group present in this compound contributes to its lipophilicity and metabolic stability, making it an attractive candidate for further development in drug discovery programs.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic substitution and condensation reactions. The tert-butyl ester group can be introduced via standard esterification techniques, while the oxazolidinone moiety can be formed through cyclization reactions involving amino acids or related precursors.

Researchers have also investigated the use of this compound as a precursor for constructing more complex molecules with potential therapeutic applications. For example, it has been employed in the synthesis of inhibitors for kinases and other enzymes involved in disease pathways.

In conclusion, tert-butyl 4-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}piperazine-1-carboxylate (CAS No. 1781241-47-1) is a versatile and valuable chemical entity with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an ideal building block for constructing bioactive molecules with diverse applications.